Cas no 2108917-20-8 ((3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride)

• Product Name: (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride
• CAS No: 2108917-20-8
• MF: C₆H₁₁ClFN
• MW: 151.609644174576
• MDL: MFCD29767888
• CID: 5105700
• PubChem ID: 134128305
• Update Time: 2026-03-03

(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride
• C-(3-Fluoro-bicyclo[1.1.1]pent-1-yl)-methylamine hydrochloride
• (3-Fluorobicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride
• PB41853
• 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}methanamine hydrochloride
• (3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine HCl
• CS-0370304
• PS-16319
• (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine;hydrochloride
• 2108917-20-8
• SY310809
• D78991
• MFCD29767888
• 1-{3-FLUOROBICYCLO[1.1.1]PENTAN-1-YLMETHANAMINE HYDROCHLORIDE

• MDL： MFCD29767888
• Inchi： 1S/C6H10FN.ClH/c7-6-1-5(2-6,3-6)4-8;/h1-4,8H2;1H
• InChI Key： OOVRXVDWLBDWGI-UHFFFAOYSA-N
• SMILES： C(C12CC(F)(C1)C2)N.Cl

Computed Properties

• Exact Mass: 151.0564052g/mol
• Monoisotopic Mass: 151.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride

Introduction to (3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine Hydrochloride (CAS No. 2108917-20-8)

(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride (CAS No. 2108917-20-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by the presence of a fluorinated bicyclo[1.1.1]pentane moiety, which imparts distinct chemical and biological properties.

The bicyclo[1.1.1]pentane framework is a highly strained, rigid structure that has been explored for its ability to mimic the conformational constraints found in more complex natural products. The introduction of a fluorine atom at the 3-position further enhances the compound's stability and modulates its interactions with biological targets, making it an attractive scaffold for drug design.

Recent studies have focused on the synthesis and biological evaluation of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride. One notable application is its potential as a lead compound for the development of new central nervous system (CNS) drugs. The rigid structure and fluorine substitution have been shown to improve blood-brain barrier permeability and metabolic stability, which are crucial factors for effective CNS drug candidates.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride exhibited potent activity against various neurological disorders, including anxiety and depression. The compound was found to interact selectively with serotonin receptors, suggesting its potential as a serotonin receptor modulator.

Another area of interest is the use of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride in pain management. Preliminary studies have indicated that this compound may have analgesic properties, potentially through its interaction with nociceptive pathways in the brain and spinal cord. This makes it a promising candidate for the development of novel pain relief medications.

The synthesis of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride typically involves multi-step procedures, starting from readily available precursors such as bicyclo[1.1.1]pentane derivatives and fluoroalkylating agents. The key steps include the formation of the bicyclic core, introduction of the fluorine atom, and subsequent functionalization to form the amine moiety.

One of the challenges in synthesizing this compound is maintaining high regioselectivity during the fluorination step to ensure that the fluorine atom is introduced at the desired position on the bicyclic framework. Advanced synthetic techniques, such as transition metal-catalyzed reactions and directed radical fluorinations, have been employed to achieve this goal with high efficiency and yield.

The physical properties of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride include a molecular weight of approximately 205 g/mol, a melting point around 200°C, and good solubility in polar solvents such as water and methanol. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary assessments suggest that (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical studies using animal models. However, further investigations are necessary to fully evaluate its safety profile in humans.

The future prospects for (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride are promising, with ongoing clinical trials aimed at validating its efficacy and safety in treating various neurological conditions and pain disorders. The unique combination of structural rigidity and functional group modulation makes it an exciting candidate for further exploration in medicinal chemistry.

In conclusion, (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride (CAS No. 2108917-20-8) represents a significant advancement in the field of drug discovery and development. Its distinctive chemical structure and promising biological activities underscore its potential as a lead compound for novel therapeutic agents targeting CNS disorders and pain management.